Cas no 2248387-25-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate
• CAS No: 2248387-25-7
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6574705
• PubChem ID: 165726875
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate
• 2248387-25-7
• EN300-6515977

• Inchi： 1S/C16H13N3O4/c1-18-13(11-7-4-8-12(11)17-18)16(22)23-19-14(20)9-5-2-3-6-10(9)15(19)21/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： ORHIKBBDDICNFB-UHFFFAOYSA-N
• SMILES： O(C(C1=C2C(CCC2)=NN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (CAS: 2248387-25-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those containing fused pyrazole and cyclopentane rings. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (CAS: 2248387-25-7) has emerged as a promising candidate for further investigation due to its unique structural features and potential biological activities. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention paid to the cyclization step that forms the pyrazole ring. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

Preliminary biological screening of this compound has revealed interesting pharmacological properties. In vitro assays indicate that it exhibits moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. Additionally, molecular docking studies suggest that the compound may interact with specific protein binding sites, providing a basis for structure-activity relationship (SAR) optimization. These findings position 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate as a potential lead compound for the development of new kinase inhibitors.

Further research is needed to explore the full therapeutic potential of this compound. Current efforts are focused on evaluating its pharmacokinetic properties, including solubility, metabolic stability, and bioavailability. Additionally, in vivo studies are being planned to assess its efficacy and safety in animal models. The outcomes of these studies will be critical in determining whether this compound can progress to preclinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate represents a promising area of research in medicinal chemistry. Its unique structural features and preliminary biological activities make it a compelling candidate for further investigation. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant therapies.